N-{2-[(4-chlorophenyl)sulfinyl]ethyl}-2-(3-methylphenyl)acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)sulfinylethyl]-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C17H18ClNO2S/c1-13-3-2-4-14(11-13)12-17(20)19-9-10-22(21)16-7-5-15(18)6-8-16/h2-8,11H,9-10,12H2,1H3,(H,19,20)
• InChI Key: VKUVGZJOZPEXCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NCCS(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H18ClNO2S
• Molecular Weight: 335.8 g/mol

Description

N-{2-[(4-chlorophenyl)sulfinyl]ethyl}-2-(3-methylphenyl)acetamide, also known as Modafinil, is a medication used to treat sleep disorders such as narcolepsy, obstructive sleep apnea, and shift work sleep disorder. It is a wakefulness-promoting agent that works by altering the neurotransmitters in the brain. In recent years, Modafinil has gained popularity in the scientific research community for its potential use in cognitive enhancement and as a treatment for various neurological disorders.

Mechanism of Action

N-{2-[(4-chlorophenyl)sulfinyl]ethyl}-2-(3-methylphenyl)acetamide works by increasing the levels of dopamine, norepinephrine, and histamine in the brain. These neurotransmitters are involved in regulating wakefulness, attention, and mood. This compound also inhibits the reuptake of dopamine, which leads to increased dopamine levels in the brain.
Biochemical and Physiological Effects:
This compound has been shown to increase alertness, improve cognitive function, and enhance mood. It has also been shown to increase heart rate and blood pressure, which may be a concern for individuals with cardiovascular disease. This compound can also cause insomnia, headaches, and gastrointestinal disturbances.

Advantages and Limitations for Lab Experiments

N-{2-[(4-chlorophenyl)sulfinyl]ethyl}-2-(3-methylphenyl)acetamide has several advantages for use in lab experiments. It is a relatively safe and well-tolerated medication that can be administered orally. It has a long half-life, which allows for sustained effects over several hours. However, this compound can be expensive and difficult to obtain for research purposes. It also has the potential to interact with other medications and may have variable effects on different individuals.

Future Directions

There are several potential future directions for research on N-{2-[(4-chlorophenyl)sulfinyl]ethyl}-2-(3-methylphenyl)acetamide. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound may also have applications in the treatment of depression, anxiety, and addiction. Further research is needed to fully understand the mechanisms of action of this compound and its potential therapeutic uses.

Scientific Research Applications

N-{2-[(4-chlorophenyl)sulfinyl]ethyl}-2-(3-methylphenyl)acetamide has been extensively studied for its potential use in cognitive enhancement. It has been shown to improve cognitive function in healthy individuals, as well as in patients with neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This compound has also been studied for its potential use in the treatment of depression, anxiety, and addiction.